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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for Salbutamol-d9 (acetate), a deuterated
analog of the short-acting 32-adrenergic receptor agonist, Salbutamol. The inclusion of nine
deuterium atoms on the tert-butyl group makes this molecule a valuable internal standard for
pharmacokinetic and metabolic studies, particularly in quantification by mass spectrometry. The
acetate salt form enhances its handling and formulation properties.

Physicochemical Data

The following table summarizes the key molecular properties of Salbutamol-d9 (acetate) and
provides a comparison with its parent compound, Salbutamol, and its non-salt deuterated form.

Compound Chemical Formula Molecular Weight ( g/mol )
Salbutamol C13H21NO3J[1] 239.31[1]

Salbutamol-d9 C13H12D9NO3|[2] 248.4[2]

Salbutamol-d9 (acetate) C13D9H12NO3 - C2H402 308.42

Experimental Protocols

The data presented herein are typically determined through standard analytical chemistry
techniques.
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e Molecular Formula Determination: The elemental composition and isotopic labeling are
confirmed using high-resolution mass spectrometry (HRMS), which can distinguish the mass
of deuterium from hydrogen, and Nuclear Magnetic Resonance (NMR) spectroscopy, which
confirms the specific positions of the deuterium atoms.

e Molecular Weight Measurement: This is experimentally determined by mass spectrometry
(MS). The reported molecular weight is a calculated value based on the sum of the atomic
weights of the constituent atoms in the empirical formula.

Logical Relationship Diagram

The following diagram illustrates the synthetic and conceptual relationship between the parent
molecule, its isotopically labeled analog, and the final acetate salt product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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